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Compound of Interest

Compound Name: Scutellarin-7-diglucosidic acid

Cat. No.: B12098297

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scutellarin-7-diglucosidic acid, a flavonoid glycoside, is a natural product isolated from the
leaves of Perilla frutescens (L.) Britt., commonly known as perilla or shiso. This in-depth
technical guide provides a comprehensive overview of its chemical identity, related compounds,
potential biological activities, and relevant experimental methodologies. The information is
intended to serve as a valuable resource for researchers and professionals engaged in natural
product chemistry, pharmacology, and drug development.

Chemical Identity and Synonyms

Scutellarin-7-diglucosidic acid is a complex flavonoid. Its core structure is the aglycone
scutellarein, a flavone, which is glycosidically linked to two glucuronic acid moieties at the 7-

position.

Table 1: Chemical Identifiers for Scutellarin-7-diglucosidic Acid

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12098297?utm_src=pdf-interest
https://www.benchchem.com/product/b12098297?utm_src=pdf-body
https://www.benchchem.com/product/b12098297?utm_src=pdf-body
https://www.benchchem.com/product/b12098297?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12098297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 150641-65-9[1]
Molecular Formula C27H26018
Molecular Weight 638.48 g/mol

(2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-6-
carboxy-2-[5,6-dihydroxy-2-(4-hydroxyphenyl)-4-

IUPAC Name _
oxochromen-7-ylloxy-4,5-dihydroxyoxan-3-
ylJoxy-3,4,5-trihydroxyoxane-2-carboxylic acid[1]

Common Synonyms Scutellarein-7-O-diglucoside

Related Compounds

Scutellarin-7-diglucosidic acid belongs to a class of flavonoids characterized by the
scutellarein aglycone. Several structurally related compounds are found in Perilla frutescens
and other plant sources. Understanding these related compounds is crucial for comparative
studies and for understanding structure-activity relationships.

Table 2: Structurally and Functionally Related Compounds
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o Key Biological
Glycosidic Natural Source o
Compound Aglycone . Activities
Moiety at C-7 (Examples)
(Reported)
Anti-
) inflammatory,
Scutellaria _
_ _ _ . neuroprotective,
Scutellarin Scutellarein -D-glucuronide barbata, Erigeron _ ,
) cardioprotective,
breviscapus )
anticancer[2][3]
[4]
Scutellarein-7-O- ] Scutellaria Antioxidant, anti-
) Scutellarein [3-D-glucose ) )
glucoside species inflammatory[5]
Anti-
Luteolin-7-O- ) ] ) ) inflammatory
] ] Luteolin di-glucuronide Perilla frutescens T
diglucuronide (NF-kB inhibition)
[6]
Anti-
Apigenin-7-O- o ] ) ) inflammatory
Apigenin di-glucuronide Perilla frutescens

diglucuronide

(NF-kB inhibition)
[6]

Scutellarein

Aglycone of
various

glycosides

Antioxidant, anti-
inflammatory,

anticancer[7]

Potential Biological Activities and Signaling

Pathways

Direct experimental studies on the biological activity of Scutellarin-7-diglucosidic acid are

limited. However, based on the known activities of its constituent parts (scutellarein) and

closely related flavonoid diglycosides found in Perilla frutescens, its potential pharmacological

effects can be inferred. The primary anticipated activity is anti-inflammatory, likely mediated

through the inhibition of the NF-kB signaling pathway.
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Anti-Inflammatory Activity and the NF-kB Signaling
Pathway

Studies on other flavonoid diglucuronides isolated from Perilla frutescens, such as luteolin-7-O-
diglucuronide and apigenin-7-O-diglucuronide, have demonstrated anti-inflammatory effects by
suppressing the NF-kB pathway[6]. The NF-kB signaling cascade is a critical regulator of the
inflammatory response. In its inactive state, NF-kB is sequestered in the cytoplasm by inhibitor
of kB (IkB) proteins. Upon stimulation by pro-inflammatory signals (e.g., cytokines, pathogens),
the IkB kinase (IKK) complex phosphorylates IkB, leading to its ubiquitination and subsequent
degradation. This allows NF-kB to translocate to the nucleus, where it binds to DNA and
promotes the transcription of pro-inflammatory genes, including cytokines, chemokines, and
adhesion molecules. It is hypothesized that Scutellarin-7-diglucosidic acid may inhibit one or
more steps in this pathway, thereby reducing the inflammatory response.
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Dried Perilla frutescens Leaves

Extraction with Aqueous Ethanol
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( Concentration under Vacuum )

Column Chromatography
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Preparative HPLC
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Pure Scutellarin-7-diglucosidic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-related-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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